Cas no 1824574-47-1 (1-(4-Chloro-3-methylphenyl)thiourea)

• Product Name: 1-(4-Chloro-3-methylphenyl)thiourea
• CAS No: 1824574-47-1
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 6793891
• PubChem ID: 88635123
• Update Time: 2025-10-29

1-(4-Chloro-3-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10592427
• 1824574-47-1
• 1-(4-chloro-3-methylphenyl)thiourea
• MFCD22483153
• 1-(4-Chloro-3-methylphenyl)thiourea

• Inchi： 1S/C8H9ClN2S/c1-5-4-6(11-8(10)12)2-3-7(5)9/h2-4H,1H3,(H3,10,11,12)
• InChI Key： WTLDKNFYCKOJBG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)NC(N)=S

Computed Properties

• Exact Mass: 200.0174972g/mol
• Monoisotopic Mass: 200.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(4-Chloro-3-methylphenyl)thiourea

1-(4-Chloro-3-methylphenyl)thiourea (CAS No. 1824574-47-1): Properties, Applications, and Market Insights

1-(4-Chloro-3-methylphenyl)thiourea (CAS No. 1824574-47-1) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This thiourea derivative features a chloro-methylphenyl group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for 1-(4-Chloro-3-methylphenyl)thiourea suppliers, synthesis methods, and applications in drug discovery, making it a trending topic in scientific forums.

The compound's molecular structure, characterized by the presence of a chloro substituent and a methyl group on the phenyl ring, contributes to its unique chemical behavior. Recent studies highlight its role as a building block in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Searches for 1-(4-Chloro-3-methylphenyl)thiourea solubility and stability under various conditions are common among chemists optimizing reaction protocols.

In agrochemical applications, 1-(4-Chloro-3-methylphenyl)thiourea has garnered attention for its potential as a plant growth regulator. With the growing demand for sustainable agriculture, queries about eco-friendly thiourea derivatives and their mechanisms of action have surged. This aligns with the broader industry shift toward greener alternatives, a hot topic in 2024.

From a commercial perspective, the market for 1-(4-Chloro-3-methylphenyl)thiourea is expanding, driven by its versatility in custom synthesis and contract manufacturing. Procurement specialists often search for high-purity 1-(4-Chloro-3-methylphenyl)thiourea distributors and bulk pricing trends, reflecting its industrial demand. Analytical data, such as HPLC purity profiles and spectroscopic characterization, are also frequently requested to ensure quality compliance.

Innovations in heterocyclic chemistry have further elevated the compound's profile. Recent patents describe its incorporation into photoactive materials and catalytic systems, addressing trending searches like thiourea-based advanced materials. These developments position CAS 1824574-47-1 as a compound of interest in both academic and industrial settings.

Safety and handling guidelines for 1-(4-Chloro-3-methylphenyl)thiourea remain a priority, with users seeking information on proper storage conditions and compatibility with common solvents. Regulatory updates, especially concerning REACH compliance and global shipping regulations, are another area of frequent inquiry, underscoring the need for up-to-date technical documentation.

In summary, 1-(4-Chloro-3-methylphenyl)thiourea (CAS No. 1824574-47-1) bridges multiple scientific disciplines, from pharmaceutical intermediates to material science innovations. Its evolving applications and market dynamics make it a compelling subject for researchers and procurement professionals alike, as reflected in current search trends and industry discussions.